Cas no 620964-59-2 (Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro-)

• Product Name: Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro-
• CAS No: 620964-59-2
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 4072823
• PubChem ID: 22236598
• Update Time: 2025-06-09

Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro-
• EN300-1925172
• 2-(2-Bromo-ethyl)-1-chloro-3-nitro-benzene
• 620964-59-2
• 2-(2-bromoethyl)-1-chloro-3-nitrobenzene
• CAFHWLQLNCWRNJ-UHFFFAOYSA-N
• 2-(2-bromoethyl)-1-chloro-3-nitro-benzene
• SCHEMBL5739265

• Inchi： 1S/C8H7BrClNO2/c9-5-4-6-7(10)2-1-3-8(6)11(12)13/h1-3H,4-5H2
• InChI Key： CAFHWLQLNCWRNJ-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 262.93487Da
• Monoisotopic Mass: 262.93487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro-

Comprehensive Overview of Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- (CAS No. 620964-59-2)

Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- (CAS No. 620964-59-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its distinct molecular structure featuring a bromoethyl group, a chloro substituent, and a nitro group, is often explored for its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(2-bromoethyl)-1-chloro-3-nitrobenzene synthesis" or "CAS 620964-59-2 applications," reflecting the growing interest in this compound.

The molecular formula of Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- provides a foundation for understanding its behavior in chemical reactions. The presence of the nitro group makes it a candidate for electrophilic aromatic substitution reactions, while the bromoethyl side chain offers opportunities for further functionalization. This versatility has led to its use in the development of advanced materials, pharmaceuticals, and agrochemicals. Searches for "nitrobenzene derivatives uses" or "bromoethyl benzene reactivity" highlight the compound's relevance in contemporary research.

In the context of environmental and sustainability trends, Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- is also being studied for its potential in green chemistry applications. Researchers are investigating ways to optimize its synthesis to minimize waste and reduce energy consumption. Queries such as "eco-friendly synthesis of halogenated nitrobenzenes" or "sustainable chemical processes for CAS 620964-59-2" demonstrate the alignment of this compound with modern environmental priorities.

From a safety and handling perspective, proper protocols must be followed when working with Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro-. While it is not classified under restricted categories, its reactive groups necessitate careful handling to ensure workplace safety. This has led to increased searches for "safe handling of nitrobenzene derivatives" and "storage guidelines for halogenated aromatic compounds," underscoring the importance of safety in chemical research and industrial applications.

The future of Benzene, 2-(2-bromoethyl)-1-chloro-3-nitro- looks promising, with ongoing studies exploring its potential in cutting-edge fields like nanotechnology and drug discovery. As the demand for specialized chemicals grows, this compound is likely to remain a topic of interest for both academic and industrial researchers. Keywords such as "CAS 620964-59-2 in drug development" and "nanomaterial synthesis using nitrobenzenes" reflect the expanding scope of its applications.